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Compound of Interest

Compound Name: ML318

Cat. No.: B560466 Get Quote

For researchers and scientists handling ML318, a chemical compound with the CAS number

1610516-67-0, adherence to proper disposal protocols is crucial for maintaining laboratory

safety and environmental compliance. This guide provides essential, step-by-step information

for the safe handling and disposal of ML318, ensuring the well-being of laboratory personnel

and the protection of our environment.

Essential Safety and Handling Information
Before proceeding with the disposal of ML318, it is imperative to consult the specific Safety

Data Sheet (SDS) provided by the manufacturer. The SDS for ML318, available from suppliers

like MedchemExpress, offers comprehensive information on its physical and chemical

properties, hazards, and safe handling procedures.

Key Handling Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, chemical-resistant gloves, and a lab coat, when handling ML318.

Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to

minimize inhalation exposure.

Spill Management: In the event of a spill, contain the material with an inert absorbent and

dispose of it as hazardous waste. Avoid direct contact with skin and eyes.
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Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for ML318.

Property Value

CAS Number 1610516-67-0

Molecular Formula C₂₃H₁₆ClF₃N₂O₂

Molecular Weight 456.84 g/mol

Appearance A solid

Storage
Powder: -20°C for 3 years, 4°C for 2 years. In

solvent: -80°C for 6 months, -20°C for 1 month.

Step-by-Step Disposal Procedure
The disposal of ML318 must be conducted in accordance with federal, state, and local

environmental regulations. The following procedure outlines the general steps for its safe

disposal.

Waste Identification and Segregation:

Identify all waste materials containing ML318, including pure compound, solutions, and

contaminated labware (e.g., pipette tips, vials).

Segregate ML318 waste from other chemical waste streams to prevent inadvertent

reactions. Never mix unknown wastes.

Containerization:

Use a designated, properly labeled, and leak-proof container for the collection of ML318
waste.

The container must be compatible with the chemical properties of ML318.
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The label should clearly indicate "Hazardous Waste" and include the chemical name

"ML318" and its associated hazards.

Storage:

Store the waste container in a designated satellite accumulation area that is secure and

away from incompatible materials.

Ensure the storage area is cool and dry.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the ML318
waste.

Provide the EHS or contractor with a complete and accurate description of the waste,

including its composition and volume.

Documentation:

Maintain a detailed record of the amount of ML318 disposed of, the date of disposal, and

the method used. This documentation is essential for regulatory compliance.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of ML318.

Preparation Containment Storage Disposal Documentation
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Caption: Logical workflow for the proper disposal of ML318.
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By following these procedures and consulting the specific Safety Data Sheet, laboratory

professionals can ensure the safe and responsible disposal of ML318, fostering a secure

research environment.

To cite this document: BenchChem. [Proper Disposal of ML318: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560466#ml318-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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